Cas no 5422-72-0 (Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-)

Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)- structure
5422-72-0 structure
Product name:Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-
CAS No:5422-72-0
MF:C8H7N3O6
MW:241.157681703568
CID:372553
PubChem ID:4192962

Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-
    • N-(2-hydroxy-3,5-dinitrophenyl)acetamide
    • 3',5'-Dinitro-2'-hydroxyacetanilide
    • 3',5'-Dinitro-2'-hydroxyacetaniline
    • 4.6-Dinitro-2-acetamino-phenol
    • AC1N5CMR
    • Acetamide, N-(3,5-dinitro-2-hydroxyphenyl)-
    • Acetanilide,5'-dinitro-
    • acetic acid-(2-hydroxy-3,5-dinitro-anilide)
    • Essigsaeure-(2-hydroxy-3,5-dinitro-anilid)
    • N-Acetyl-pikraminsaeure
    • NSC10048
    • RMWYWQJCJOEMTR-UHFFFAOYSA-N
    • EINECS 226-547-7
    • NS00033003
    • Acetanilide, 2'-hydroxy-3',5'-dinitro-
    • N-Acetylpicramic acid
    • Acetamide,5-dinitrophenyl)-
    • AE-562/05002029
    • DTXSID5063863
    • NSC 10048
    • Acetamide,5-dinitro-2-hydroxyphenyl)-
    • N-(2-Hydroxy-3,5-dinitrophenyl)acetamide #
    • M9YEG822FE
    • Acetamide, N-(2-hydroxy-3,5-dinitrophenyl)-
    • NSC-10048
    • 5422-72-0
    • AKOS037631810
    • Inchi: InChI=1S/C8H7N3O6/c1-4(12)9-6-2-5(10(14)15)3-7(8(6)13)11(16)17/h2-3,13H,1H3,(H,9,12)
    • InChI Key: RMWYWQJCJOEMTR-UHFFFAOYSA-N
    • SMILES: CC(=O)NC1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 241.03351
  • Monoisotopic Mass: 241.03348495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų
  • XLogP3: 1

Experimental Properties

  • PSA: 135.61
  • LogP: 2.28640

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